Cas no 1203265-25-1 (4-(6-fluoro-1,3-benzothiazol-2-yl)-N-[(4-fluorophenyl)methyl]piperazine-1-carboxamide)

• Product Name: 4-(6-fluoro-1,3-benzothiazol-2-yl)-N-[(4-fluorophenyl)methyl]piperazine-1-carboxamide
• CAS No: 1203265-25-1
• MF: C₁₉H₁₈F₂N₄OS
• MW: 388.434229373932
• CID: 5889706
• PubChem ID: 45503750
• Update Time: 2025-07-24

4-(6-fluoro-1,3-benzothiazol-2-yl)-N-[(4-fluorophenyl)methyl]piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(6-fluoro-1,3-benzothiazol-2-yl)-N-[(4-fluorophenyl)methyl]piperazine-1-carboxamide
• AKOS024517963
• SR-01000924645-1
• F5772-9782
• 4-(6-fluorobenzo[d]thiazol-2-yl)-N-(4-fluorobenzyl)piperazine-1-carboxamide
• VU0519947-1
• SR-01000924645
• 1203265-25-1

• Inchi： 1S/C19H18F2N4OS/c20-14-3-1-13(2-4-14)12-22-18(26)24-7-9-25(10-8-24)19-23-16-6-5-15(21)11-17(16)27-19/h1-6,11H,7-10,12H2,(H,22,26)
• InChI Key： DDYWMLWDOHOVMW-UHFFFAOYSA-N
• SMILES： N1(C(NCC2=CC=C(F)C=C2)=O)CCN(C2=NC3=CC=C(F)C=C3S2)CC1

Computed Properties

• Exact Mass: 388.11693871g/mol
• Monoisotopic Mass: 388.11693871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 76.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-(6-fluoro-1,3-benzothiazol-2-yl)-N-[(4-fluorophenyl)methyl]piperazine-1-carboxamide

4-(6-Fluoro-1,3-Benzothiazol-2-yl)-N-[(4-Fluorophenyl)methyl]Piperazine-1-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1203265-25-1, known as 4-(6-fluoro-1,3-benzothiazol-2-yl)-N-[(4-fluorophenyl)methyl]piperazine-1-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a benzothiazole ring system, a piperazine moiety, and a carboxamide functional group. The presence of fluorine atoms at specific positions further enhances its unique properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents. The benzothiazole core is known for its ability to interact with biological targets such as enzymes and receptors, making it a promising scaffold for designing bioactive molecules. Additionally, the piperazine ring contributes to the compound's flexibility and ability to form hydrogen bonds, which are crucial for binding to target proteins.

One of the most notable advancements in the study of this compound involves its application in anti-cancer drug development. Researchers have demonstrated that 4-(6-fluoro-1,3-benzothiazol-2-yl)-N-[(4-fluorophenyl)methyl]piperazine-1-carboxamide exhibits significant cytotoxic activity against various cancer cell lines. This activity is attributed to its ability to inhibit key enzymes involved in cell proliferation and survival pathways. Furthermore, the fluorine substituents on the benzothiazole and phenyl groups enhance the compound's lipophilicity, improving its bioavailability and pharmacokinetic properties.

In addition to its therapeutic potential, this compound has also been explored for its role in materials science. The unique electronic properties of the benzothiazole and piperazine moieties make it a candidate for use in organic electronics and optoelectronic devices. Recent research has focused on its application as a component in light-emitting diodes (LEDs) and photovoltaic materials, where its ability to absorb and emit light at specific wavelengths is highly advantageous.

The synthesis of 4-(6-fluoro-1,3-benzothiazol-2-yl)-N-[(4-fluorophenyl)methyl]piperazine-1-carboxamide involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the benzothiazole ring through cyclization reactions and the subsequent functionalization with the piperazine and carboxamide groups. The use of fluorine atoms at strategic positions requires precise control over reaction conditions to ensure high yields and purity.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecological impact. Studies indicate that it exhibits moderate biodegradability under aerobic conditions, with degradation products showing minimal toxicity to aquatic organisms. These findings are particularly important for industries involved in chemical manufacturing and waste management.

In conclusion, 4-(6-fluoro-1,3-benzothiazol-2-yl)-N-[(4-fluorophenyl)methyl]piperazine-1-carboxamide (CAS No. 1203265-25) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in its synthesis and characterization, positions it as a valuable tool in both academic research and industrial applications.